Ethyl 1-[2-(methylsulphonyl)-4-nitrophenyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(2-methylsulfonyl-4-nitrophenyl)piperidine-4-carboxylate
• InChI: InChI=1S/C15H20N2O6S/c1-3-23-15(18)11-6-8-16(9-7-11)13-5-4-12(17(19)20)10-14(13)24(2,21)22/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: YYJQEZKEFSITKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)C
• Molecular Formula: C15H20N2O6S
• DSSTOX Substance ID: DTXSID10650212
• Molecular Weight: 356.4 g/mol
• CAS No.: 951625-05-1

Description

Ethyl 1-[2-(methylsulphonyl)-4-nitrophenyl]piperidine-4-carboxylate, also known as Methylone, is a synthetic cathinone compound. It has a molecular formula of C15H20N2O6S and a molecular weight of 356.4 g/mol.

Scientific Research Applications

1. Crystal Structure Analysis

Ethyl 1-[N-(4-methylphenyl)-N-(methylsulfonyl)alanyl]piperidine-4-carboxylate and its analogues have been studied for their crystal structures, particularly as potentiators of Ubiquitin C-terminal hydrolase-L1 (UCH-L1). Different crystal packings observed in these analogues highlight their potential in structural biology and polymorph risk assessment (Mambourg et al., 2021).

2. Anticancer Agent Synthesis

A series of compounds including Ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate have been synthesized and evaluated for their potential as anticancer agents. This highlights the compound's role in the development of novel chemotherapeutics (Rehman et al., 2018).

3. Acetylcholinesterase Inhibition

Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate has been used as a starting material in synthesizing derivatives that show potential as inhibitors for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), indicating their relevance in neurodegenerative disease research (Khalid et al., 2014).

4. Antimicrobial Activity

Derivatives of ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate have been studied for their antimicrobial activities. Such research contributes to the discovery of new antibacterial and antifungal agents (Khalid et al., 2016).

5. Chiral Resolution Studies

The compound has been used in chiral resolution studies, indicating its utility in understanding stereoisomerism and developing chiral drugs (Ali et al., 2016).

6. Synthesis of Cardiovascular Agents

Research includes synthesizing derivatives for potential cardiovascular activity, showcasing the compound's relevance in cardiovascular drug development (Krauze et al., 2004).

7. Synthesis of Bioactive Compounds

Ethyl 1-(4-nitrophenylsulfonyl)piperidine-4-carboxylate is used in synthesizing biologically active 1,3,4-oxadiazoles, illustrating its role in creating diverse bioactive molecules (Iqbal et al., 2017).